Cas no 2138132-08-6 (Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro-)

• Product Name: Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro-
• CAS No: 2138132-08-6
• MF: C₆H₂BrCl₂FO₂S
• MW: 307.952281475067
• CID: 5279319
• Update Time: 2025-05-23

Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro-

• Inchi： 1S/C6H2BrCl2FO2S/c7-3-1-2-4(8)5(10)6(3)13(9,11)12/h1-2H
• InChI Key： MUCVYUAEXMTDHR-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(Br)C=CC(Cl)=C1F

Additional information on Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro-

Recent Advances in the Application of Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro- (CAS: 2138132-08-6) in Chemical Biology and Pharmaceutical Research

Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro- (CAS: 2138132-08-6) is a highly specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzenesulfonyl derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in constructing complex molecular architectures with potential applications in oncology, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 2138132-08-6 to introduce strategic halogen substitutions that enhanced both binding affinity and metabolic stability of the resulting inhibitors. This work represents a significant advancement in the treatment of B-cell malignancies, with several derivative compounds now progressing through preclinical development.

In parallel research, scientists have explored the photophysical properties of derivatives synthesized from 2138132-08-6. A recent publication in Chemical Communications revealed that fluorinated sulfonyl chlorides derived from this compound exhibit unique fluorescence characteristics when incorporated into certain molecular scaffolds. These findings open new possibilities for developing fluorescence-based probes for biological imaging and diagnostic applications.

The synthetic versatility of 2138132-08-6 has also been demonstrated in recent work on PROTAC (Proteolysis Targeting Chimera) development. Researchers at a major pharmaceutical company reported in Bioorganic & Medicinal Chemistry Letters that the specific halogen pattern of this compound allows for optimal linker attachment while maintaining the necessary physicochemical properties for cellular penetration. This has led to several promising candidates for targeted protein degradation therapies.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 2138132-08-6. A 2024 review in Organic Process Research & Development emphasized the importance of controlled reaction conditions when using this compound, as its multiple halogen substituents can lead to unexpected reactivity patterns. The review also provided optimized purification protocols that have significantly improved yields in large-scale syntheses.

Looking forward, the unique structural features of Benzenesulfonyl chloride, 6-bromo-3-chloro-2-fluoro- continue to inspire innovative applications. Current research directions include its use in covalent inhibitor design, where the sulfonyl chloride moiety can form stable bonds with target proteins, and in the development of radiohalogenated compounds for diagnostic imaging. The compound's specific combination of halogens appears to offer an optimal balance between reactivity and stability for these advanced applications.

In conclusion, 2138132-08-6 represents a valuable tool in modern medicinal chemistry, with recent research expanding its potential applications across multiple therapeutic areas. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.